Cas no 84661-25-6 (5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid)

5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid structure
84661-25-6 structure
Product Name:5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid
CAS No:84661-25-6
MF:C12H10N2O4
MW:246.218802928925
CID:2805637
PubChem ID:12816037
Update Time:2025-04-21

5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Benzamido-3-methyl-1,2-oxazole-4-carboxylic acid
    • DTXSID60510610
    • 5-Benzamido-3-methylisoxazole-4-carboxylic acid
    • 84661-25-6
    • Inchi: 1S/C12H10N2O4/c1-7-9(12(16)17)11(18-14-7)13-10(15)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,15)(H,16,17)
    • InChI Key: PJPZBSLTRVXUNL-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)O)C(C)=N1)NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 246.06405680Da
  • Monoisotopic Mass: 246.06405680Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 92.4Ų
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.